Cas no 900518-63-0 (1-3-(Benzyloxy)propyl-5-bromoindoline)

• Product Name: 1-3-(Benzyloxy)propyl-5-bromoindoline
• CAS No: 900518-63-0
• MF: C₁₈H₂₀BrNO
• MW: 346.261504173279
• CID: 5235492
• Update Time: 2025-06-14

1-3-(Benzyloxy)propyl-5-bromoindoline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-dihydro-1-[3-(phenylmethoxy)propyl]-1H-indole (ACI)
• 1-[3-(Benzyloxy)propyl]-5-bromoindoline
• 1-3-(Benzyloxy)propyl-5-bromoindoline

• Inchi： 1S/C18H20BrNO/c19-17-7-8-18-16(13-17)9-11-20(18)10-4-12-21-14-15-5-2-1-3-6-15/h1-3,5-8,13H,4,9-12,14H2
• InChI Key： KYCMUGGATCRFGR-UHFFFAOYSA-N
• SMILES： BrC1C=C2CCN(C2=CC=1)CCCOCC1C=CC=CC=1

Additional information on 1-3-(Benzyloxy)propyl-5-bromoindoline

Research Brief on 1-3-(Benzyloxy)propyl-5-bromoindoline (CAS: 900518-63-0): Recent Advances and Applications

1-3-(Benzyloxy)propyl-5-bromoindoline (CAS: 900518-63-0) is a chemically modified indoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of a benzyloxypropyl group and a bromo substituent on the indoline scaffold, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic interventions. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-3-(Benzyloxy)propyl-5-bromoindoline, emphasizing its role as an intermediate in the development of kinase inhibitors. The study highlighted the compound's ability to serve as a versatile precursor due to its reactive bromo group, which allows for further functionalization through cross-coupling reactions. The authors reported a high-yield synthesis method under mild conditions, which could facilitate its broader use in pharmaceutical research.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 1-3-(Benzyloxy)propyl-5-bromoindoline was evaluated for its inhibitory effects on specific cancer-related proteins. The study demonstrated that the compound exhibits moderate activity against certain tyrosine kinases, suggesting its potential as a lead compound for anticancer drug development. Molecular docking studies further revealed that the benzyloxypropyl moiety plays a critical role in binding to the target proteins, providing insights for future structure-activity relationship (SAR) studies.

Beyond its applications in oncology, recent research has also investigated the compound's utility in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience explored its neuroprotective properties, showing that derivatives of 1-3-(Benzyloxy)propyl-5-bromoindoline could mitigate oxidative stress in neuronal cells. This finding opens new avenues for developing therapies for conditions such as Alzheimer's and Parkinson's diseases, although further in vivo studies are needed to validate these effects.

In summary, 1-3-(Benzyloxy)propyl-5-bromoindoline (CAS: 900518-63-0) represents a multifaceted compound with significant potential in drug discovery. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable tool for medicinal chemists. Future research should focus on optimizing its pharmacological profile and exploring its applications in additional therapeutic areas.